Cas no 2001831-64-5 (3-3-(propan-2-yl)phenylazetidin-3-ol)

• Product Name: 3-3-(propan-2-yl)phenylazetidin-3-ol
• CAS No: 2001831-64-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5782247
• PubChem ID: 165765733
• Update Time: 2023-12-26

3-3-(propan-2-yl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1755925
• 2001831-64-5
• 3-[3-(propan-2-yl)phenyl]azetidin-3-ol
• 3-3-(propan-2-yl)phenylazetidin-3-ol

• Inchi： 1S/C12H17NO/c1-9(2)10-4-3-5-11(6-10)12(14)7-13-8-12/h3-6,9,13-14H,7-8H2,1-2H3
• InChI Key： JTFJUYBOFXMQLM-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C(C)C)C=2)CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų